Cas no 1105247-24-2 (3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3,5-dimethoxyphenyl)urea)

• Product Name: 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3,5-dimethoxyphenyl)urea
• CAS No: 1105247-24-2
• MF: C₁₉H₁₇ClN₄O₄
• MW: 400.81568312645
• CID: 5385664
• Update Time: 2025-10-30

3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3,5-dimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• N-[4-(3-Chlorophenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]-N′-(3,5-dimethoxyphenyl)urea
• 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3,5-dimethoxyphenyl)urea

• Inchi： 1S/C19H17ClN4O4/c1-27-15-9-13(10-16(11-15)28-2)22-19(26)23-17-18(25)24(7-6-21-17)14-5-3-4-12(20)8-14/h3-11H,1-2H3,(H2,21,22,23,26)
• InChI Key： ZTBYGCBOXLANER-UHFFFAOYSA-N
• SMILES： N(C1=NC=CN(C2=CC=CC(Cl)=C2)C1=O)C(NC1=CC(OC)=CC(OC)=C1)=O

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.34±0.20(Predicted)

Additional information on 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3,5-dimethoxyphenyl)urea

Introduction to 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3,5-dimethoxyphenyl)urea (CAS No. 1105247-24-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3,5-dimethoxyphenyl)urea, identified by the CAS number 1105247-24-2, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This heterocyclic urea derivative has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of a dihydropyrazine core, a chlorophenyl substituent, and a dimethoxyphenyl group contributes to its multifaceted biological activity, making it a valuable scaffold for drug discovery and therapeutic development.

Recent studies have highlighted the potential of this compound as an inhibitor of key enzymes involved in inflammatory pathways. The urea moiety in its structure facilitates interactions with biological targets, particularly kinases and proteases, which are critical in modulating cellular signaling. The 3-chlorophenyl group enhances lipophilicity, improving membrane permeability and thus oral bioavailability—a crucial factor for drug efficacy. Additionally, the dimethoxyphenyl moiety contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo.

In the context of current research, this compound has been investigated for its role in modulating pathways associated with neurodegenerative diseases. Preliminary in vitro studies suggest that it may exhibit neuroprotective effects by inhibiting oxidative stress-induced damage to neuronal cells. The dihydropyrazine scaffold is known for its ability to engage with biological systems through hydrogen bonding and hydrophobic interactions, which are pivotal for enzyme inhibition. This structural feature aligns well with the growing interest in designing small molecules that can selectively target pathological processes without significant off-target effects.

The pharmaceutical industry has increasingly focused on developing next-generation therapeutics that leverage structural diversity to achieve high selectivity and potency. The chemical framework of 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3,5-dimethoxyphenyl)urea exemplifies this trend. By integrating multiple pharmacophoric elements into a single molecule, researchers can fine-tune pharmacokinetic properties while maintaining strong biological activity. This approach is particularly relevant in addressing complex diseases where multiple targets must be modulated simultaneously.

Advances in computational chemistry have further accelerated the exploration of this compound’s potential applications. Molecular docking simulations have revealed promising interactions between this molecule and various therapeutic targets, including those implicated in cancer and autoimmune disorders. The ability to predict binding affinities and mode of action using computational tools has significantly reduced the time required for hit identification in drug discovery pipelines. This synergy between experimental chemistry and computational modeling underscores the importance of interdisciplinary collaboration in modern medicinal chemistry.

The synthesis of 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3,5-dimethoxyphenyl)urea involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex heterocyclic systems. Key synthetic strategies include condensation reactions to form the dihydropyrazine ring followed by functionalization at the urea position. These synthetic pathways not only demonstrate versatility but also scalability, which are essential considerations for industrial-scale production of pharmaceuticals.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. The journey from laboratory discovery to market approval is lengthy and requires meticulous evaluation across multiple phases of preclinical and clinical studies. However, the growing body of evidence supporting the potential of this class of molecules provides optimism for future therapeutic breakthroughs.

The broader implications of such discoveries extend beyond immediate clinical applications. They contribute to our fundamental understanding of disease mechanisms at a molecular level and inspire new methodologies for drug design. As research continues to evolve, compounds like 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3,5-dimethoxyphenyl)urea will serve as critical tools for exploring uncharted therapeutic landscapes.